Cas no 22930-87-6 (1-Ethyl-3-hydroxy-2-methyl-2,3-dihydro-indole-5,6-dione)

• Product Name: 1-Ethyl-3-hydroxy-2-methyl-2,3-dihydro-indole-5,6-dione
• CAS No: 22930-87-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 251508
• Update Time: 2023-08-02

1-Ethyl-3-hydroxy-2-methyl-2,3-dihydro-indole-5,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5,6-dione,1-ethyl-2,3-dihydro-3-hydroxy-2-methyl-
• 5,6-Indolinedione,1-ethyl-3-hydroxy-2-methyl- (7CI,8CI)
• 1-ethyl-3-hydroxy-2-methyl-2,3-dihydro-indole-5,6-dione
• 1-Ethyl-3-hydroxy-2-methyl-2,3-dihydro-indole-5,6-dione

• Inchi： 1S/C11H13NO3/c1-3-12-6(2)11(15)7-4-9(13)10(14)5-8(7)12/h4-6,11,15H,3H2,1-2H3
• InChI Key： FROKHIRYOHLLJM-UHFFFAOYSA-N
• SMILES： OC1C2=CC(C(C=C2N(CC)C1C)=O)=O

Computed Properties

• Exact Mass: 207.09
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6